![molecular formula C10H9BrN2O3 B15333632 [3-(3-Bromo-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methanol](/img/structure/B15333632.png)
[3-(3-Bromo-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methanol
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Description
[3-(3-Bromo-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methanol is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 3-bromo-4-methoxyphenyl group at position 3 and a hydroxymethyl group at position 3.
Properties
Molecular Formula |
C10H9BrN2O3 |
|---|---|
Molecular Weight |
285.09 g/mol |
IUPAC Name |
[3-(3-bromo-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methanol |
InChI |
InChI=1S/C10H9BrN2O3/c1-15-8-3-2-6(4-7(8)11)10-12-9(5-14)16-13-10/h2-4,14H,5H2,1H3 |
InChI Key |
JHAWMARSOGXLFS-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NOC(=N2)CO)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of [3-(3-Bromo-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methanol typically involves the reaction of methyl 3-bromo-4-methoxybenzoate with diisobutylaluminium hydride in tetrahydrofuran and hexane at low temperatures (around -78°C to 0°C) under an inert atmosphere . This reaction yields the desired compound with high purity.
Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, ensuring the availability of high-purity reagents, and implementing efficient purification techniques to obtain the compound on a larger scale.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, potentially forming corresponding oxides or other oxidized derivatives.
Reduction: Reduction reactions may convert the compound into its reduced forms, altering the functional groups present.
Substitution: The bromine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.
Reduction: Reducing agents like lithium aluminium hydride or sodium borohydride are typically employed.
Substitution: Nucleophiles such as amines or thiols can be used under appropriate conditions to achieve substitution.
Major Products Formed:
Oxidation: Oxidized derivatives of the compound.
Reduction: Reduced forms with altered functional groups.
Substitution: Substituted derivatives where the bromine atom is replaced by other functional groups.
Scientific Research Applications
Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules for various applications.
Biology: In biological research, the compound may be used to study the effects of oxadiazole derivatives on biological systems, including their potential as bioactive molecules.
Medicine: The compound’s unique structure makes it a candidate for drug development, particularly in exploring its pharmacological properties and potential therapeutic applications.
Industry: In industrial applications, the compound can be used in the development of new materials, including polymers and advanced composites, due to its chemical stability and reactivity.
Mechanism of Action
The mechanism by which [3-(3-Bromo-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methanol exerts its effects involves interactions with specific molecular targets. The oxadiazole ring and the bromine atom play crucial roles in these interactions, potentially affecting various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Phenyl Ring Substitutions
Variations in the phenyl ring substituents significantly alter electronic properties and bioactivity.
Key Observations :
Functional Groups on the Oxadiazole Core
The hydroxymethyl group at position 5 can be replaced with other functionalities, altering reactivity and applications.
Key Observations :
Heterocyclic and Aromatic Modifications
Replacing the phenyl ring with heterocycles or extended aromatic systems diversifies applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
